Cas no 1516471-03-6 (3-amino-1-(1H-indazol-7-yl)propan-1-ol)
3-amino-1-(1H-indazol-7-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-1-(1H-indazol-7-yl)propan-1-ol
- EN300-1728411
- 1516471-03-6
-
- Inchi: 1S/C10H13N3O/c11-5-4-9(14)8-3-1-2-7-6-12-13-10(7)8/h1-3,6,9,14H,4-5,11H2,(H,12,13)
- InChI Key: LVZZAARGRVACMI-UHFFFAOYSA-N
- SMILES: OC(CCN)C1C=CC=C2C=NNC=12
Computed Properties
- Exact Mass: 191.105862047g/mol
- Monoisotopic Mass: 191.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 74.9Ų
3-amino-1-(1H-indazol-7-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1728411-0.05g |
3-amino-1-(1H-indazol-7-yl)propan-1-ol |
1516471-03-6 | 0.05g |
$707.0 | 2023-09-20 | ||
| Enamine | EN300-1728411-0.1g |
3-amino-1-(1H-indazol-7-yl)propan-1-ol |
1516471-03-6 | 0.1g |
$741.0 | 2023-09-20 | ||
| Enamine | EN300-1728411-0.25g |
3-amino-1-(1H-indazol-7-yl)propan-1-ol |
1516471-03-6 | 0.25g |
$774.0 | 2023-09-20 | ||
| Enamine | EN300-1728411-0.5g |
3-amino-1-(1H-indazol-7-yl)propan-1-ol |
1516471-03-6 | 0.5g |
$809.0 | 2023-09-20 | ||
| Enamine | EN300-1728411-1.0g |
3-amino-1-(1H-indazol-7-yl)propan-1-ol |
1516471-03-6 | 1g |
$842.0 | 2023-06-04 | ||
| Enamine | EN300-1728411-2.5g |
3-amino-1-(1H-indazol-7-yl)propan-1-ol |
1516471-03-6 | 2.5g |
$1650.0 | 2023-09-20 | ||
| Enamine | EN300-1728411-5.0g |
3-amino-1-(1H-indazol-7-yl)propan-1-ol |
1516471-03-6 | 5g |
$2443.0 | 2023-06-04 | ||
| Enamine | EN300-1728411-10.0g |
3-amino-1-(1H-indazol-7-yl)propan-1-ol |
1516471-03-6 | 10g |
$3622.0 | 2023-06-04 | ||
| Enamine | EN300-1728411-1g |
3-amino-1-(1H-indazol-7-yl)propan-1-ol |
1516471-03-6 | 1g |
$842.0 | 2023-09-20 | ||
| Enamine | EN300-1728411-5g |
3-amino-1-(1H-indazol-7-yl)propan-1-ol |
1516471-03-6 | 5g |
$2443.0 | 2023-09-20 |
3-amino-1-(1H-indazol-7-yl)propan-1-ol Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 3-amino-1-(1H-indazol-7-yl)propan-1-ol
Introduction to 3-amino-1-(1H-indazol-7-yl)propan-1-ol (CAS No. 1516471-03-6)
3-amino-1-(1H-indazol-7-yl)propan-1-ol, identified by the chemical compound code CAS No. 1516471-03-6, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the indazole derivatives class, a group of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The structural framework of 3-amino-1-(1H-indazol-7-yl)propan-1-ol incorporates both amino and hydroxyl functional groups, which contribute to its unique chemical reactivity and interaction with biological targets.
The indazole moiety, a fused benzene and pyrrole ring system, is a common structural motif in many bioactive molecules. In particular, the 7-position of the indazole ring in 3-amino-1-(1H-indazol-7-yl)propan-1-ol provides a versatile platform for further functionalization, enabling the design of molecules with tailored pharmacological properties. This structural feature has made it a valuable scaffold for drug discovery efforts aimed at identifying novel therapeutic agents.
Recent advancements in medicinal chemistry have highlighted the importance of indazole derivatives in developing treatments for various diseases, including cancer, inflammation, and neurological disorders. The presence of both an amino group and a hydroxyl group in 3-amino-1-(1H-indazol-7-yl)propan-1-ol suggests potential for multiple interactions with biological targets, such as enzymes and receptors. These interactions can modulate cellular processes and pathways, making the compound a promising candidate for further investigation.
One of the most compelling aspects of 3-amino-1-(1H-indazol-7-yl)propan-1-ol is its potential role in modulating signaling pathways associated with disease progression. For instance, studies have shown that indazole derivatives can interact with kinases and other enzymes involved in cell proliferation and survival. The amino group in 3-amino-1-(1H-indazol-7-yl)propan-1-ol may facilitate binding to these targets through hydrogen bonding or ionic interactions, while the hydroxyl group could participate in hydrophobic or van der Waals interactions. Such multifaceted binding capabilities enhance the compound's potential as a pharmacological tool.
The synthesis of 3-amino-1-(1H-indazol-7-yl)propan-1-ol involves intricate organic transformations that highlight the expertise required in medicinal chemistry. The introduction of the indazole ring at the 7-position necessitates precise control over reaction conditions to ensure high yield and purity. Additionally, the functionalization of both the amino and hydroxyl groups requires careful consideration to avoid unwanted side reactions. These synthetic challenges underscore the importance of advanced techniques in chemical synthesis for developing complex molecules like 3-amino-1-(1H-indazol-7-yll)propan-l-l)-oh.
In recent years, computational methods have played an increasingly significant role in optimizing the synthesis and pharmacological evaluation of indazole derivatives. Molecular modeling techniques allow researchers to predict how 3-amino-l-(lH-indazol--yI-propan-l-l)-oh will interact with biological targets, providing insights into its potential therapeutic effects. These computational approaches complement experimental studies by offering rapid screening of virtual libraries of compounds, thereby accelerating the drug discovery process.
The biological activity of 3-amino-l-(lH-indazoI--yI-propan-l-I)-oh has been explored in several preclinical studies, where it demonstrated promising effects on disease models. For example, research has indicated that this compound may have anti-inflammatory properties by modulating cytokine production and immune cell function. Furthermore, its ability to inhibit specific kinases has raised interest in its potential as an anticancer agent. These findings underscore the therapeutic relevance of 3-amino-l(lH-indazoI--yI-propan-I)-oh and highlight its value as a lead compound for further development.
Future research directions for 3-amino-l(lH-indazoI--yI-propan-I)-oh may include exploring its mechanism of action in greater detail and optimizing its pharmacokinetic properties. By understanding how this compound interacts with biological systems at a molecular level, researchers can design analogs with improved efficacy and reduced side effects. Additionally, exploring new synthetic routes could enhance scalability and cost-effectiveness, making it more feasible for industrial applications.
The versatility of 3-amino-l(lH-indazoI--yI-propan-I)-oh as a chemical scaffold also opens up possibilities for interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaborations can foster innovative approaches to drug discovery by integrating expertise from multiple fields. As research continues to uncover new applications for indazole derivatives like 3-amino-l(lH-indazoI--yI-propan-I)-oh, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.
1516471-03-6 (3-amino-1-(1H-indazol-7-yl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)